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Compound of Interest

Compound Name: Ofornine
CAS No.: 87784-12-1
Cat. No.: B1619044
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Orientin, a flavonoid compound, has been identified as a potent vasodilator. Its mechanism of
action involves both endothelium-dependent and endothelium-independent pathways, making it
a valuable tool for studying vascular smooth muscle relaxation.

Mechanism of Action:

Orientin induces vasodilation through a dual mechanism.[1] Primarily, in endothelium-intact
blood vessels, it stimulates the production of nitric oxide (NO).[1] NO then activates guanylate
cyclase in vascular smooth muscle cells, leading to an increase in cyclic guanosine
monophosphate (cGMP) levels. Elevated cGMP activates protein kinase G, which in turn
phosphorylates various downstream targets, ultimately resulting in a decrease in intracellular
calcium concentration and smooth muscle relaxation.[1]

Secondly, Orientin directly affects vascular smooth muscle by inhibiting both receptor-operated
and voltage-dependent calcium channels.[1] This action reduces the influx of extracellular
calcium, a critical step in muscle contraction.[1] It also inhibits the release of calcium from
intracellular stores.[1]
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Quantitative Data: Vasodilatory Potency of Orientin

Preparation Condition Agonist IC50 (pM) Reference
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Signaling Pathway of Orientin-Induced Vasodilation
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Isolate Thoracic Aorta
from Rabbit

(Cut into 2-3 mm Rings)
Mount Rings in Organ Bath
(Krebs Solution, 37°C, 95% 02/5% CO2)
Equilibrate under Tension
(e.9., 29)
Induce Contraction
(e.g., Phenylephrine)
(Administer Cumulative Doses of Orientir)
(Record Isometric TensiorD

Data Analysis:
Calculate % Relaxation and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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